3-Cyclopropoxy-4-iodo-5-nitropyridine

• Molecular Formula: C8H7IN2O3
• Molecular Weight: 306.06 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-iodo-5-nitropyridine
• InChI: InChI=1S/C8H7IN2O3/c9-8-6(11(12)13)3-10-4-7(8)14-5-1-2-5/h3-5H,1-2H2
• InChI Key: XTDALTJJKTTYEE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C(=CN=C2)[N+](=O)[O-])I

Description

3-Cyclopropoxy-4-iodo-5-nitropyridine is a substituted pyridine derivative characterized by three distinct functional groups: a cyclopropoxy moiety at position 3, an iodine atom at position 4, and a nitro group at position 4. The nitro group is a strong electron-withdrawing group (EWG), which significantly influences the electronic properties of the aromatic ring, directing reactivity toward electrophilic or nucleophilic substitutions at specific positions. The iodine atom at position 4 may serve as a leaving group in cross-coupling reactions or participate in halogen bonding interactions, making this compound a versatile intermediate in pharmaceutical and materials chemistry.

Preparation Methods

The synthesis of 3-Cyclopropoxy-4-iodo-5-nitropyridine involves several steps, starting from pyridine derivatives. One common method involves the nitration of pyridine to introduce the nitro group, followed by halogenation to introduce the iodine atom. The cyclopropoxy group can be introduced through a substitution reaction. The specific reaction conditions, such as the choice of solvents, temperatures, and catalysts, can vary depending on the desired yield and purity .

Chemical Reactions Analysis

3-Cyclopropoxy-4-iodo-5-nitropyridine undergoes various chemical reactions, including:

Oxidation: The nitro group can be further oxidized under strong oxidizing conditions.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Coupling Reactions: The compound can participate in Suzuki-Miyaura coupling reactions, where the iodine atom is replaced by a different aryl or alkyl group.

Scientific Research Applications

3-Cyclopropoxy-4-iodo-5-nitropyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways and interactions, particularly those involving nitro and iodine groups.

Industry: The compound can be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-iodo-5-nitropyridine depends on its specific application. In biological systems, the compound may interact with enzymes or receptors, leading to changes in cellular processes. The nitro group can undergo redox reactions, while the iodine atom can participate in halogen bonding, influencing the compound’s reactivity and interactions .

Comparison with Similar Compounds

Comparison with Similar Compounds

Substituent Effects and Structural Analogues

The reactivity and applications of 3-cyclopropoxy-4-iodo-5-nitropyridine are best understood by comparing it to structurally related nitropyridines:

Compound Name	Substituents (Position)	Synthetic Yield	Key Properties	References
3-Cyclopropoxy-4-iodo-5-nitropyridine	3-OCH₂C₃H₅ (cyclopropoxy), 4-I, 5-NO₂	Not reported	High steric hindrance (cyclopropoxy), strong EWG (NO₂), reactive I
3-Cyclopropoxy-4-(methylthio)-5-nitropyridine	3-OCH₂C₃H₅, 4-SCH₃, 5-NO₂	Not reported	Electron-donating SCH₃ enhances ring activation; less steric bulk than I
2-Methoxy-4-methyl-5-nitropyridine (7c)	2-OCH₃, 4-CH₃, 5-NO₂	95%	Methoxy (electron-donating) and methyl (steric) groups; nitro at 5
2-Methoxy-4-methyl-3-nitropyridine (7d)	2-OCH₃, 4-CH₃, 3-NO₂	80%	Nitro at 3 alters electronic distribution; lower yield than 7c

Key Observations:

Electronic Effects:

• The nitro group at position 5 in 3-cyclopropoxy-4-iodo-5-nitropyridine and 7c creates a strong electron-deficient ring, favoring nucleophilic attacks at positions ortho and para to the nitro group. In contrast, 7d (nitro at position 3) exhibits distinct reactivity due to altered charge distribution .
• The methylthio group in 3-cyclopropoxy-4-(methylthio)-5-nitropyridine donates electron density via sulfur, partially counteracting the nitro group’s deactivating effect, whereas iodine in the target compound is weakly electron-withdrawing .

Synthetic Accessibility: High yields (80–95%) for 7c and 7d suggest efficient protocols for methoxy/methyl-substituted nitropyridines.